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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

Initial investigations into the experimental data surrounding a compound identified as

"Koavone" have revealed a significant discrepancy between its perceived role in therapeutic

research and its actual application. All available evidence indicates that Koavone is a synthetic

aroma chemical exclusively used in the fragrance industry, with no publicly documented

pharmacological activity or experimental data relevant to drug development professionals.

Our comprehensive search for experimental data, including signaling pathways, clinical trials,

and comparative therapeutic studies related to Koavone, yielded no results in the medical or

pharmaceutical literature. Instead, the compound is consistently identified as a fragrance

ingredient with a woody and floral scent profile, manufactured by International Flavors &

Fragrances (IFF).

Koavone: An Overview of Available Data
Koavone, chemically known as (Z)-3,4,5,6,6-pentamethylhept-3-en-2-one and under the CAS

number 81786-73-4, is a synthetic molecule. Its primary application is in perfumery and

scented consumer products. The available data is limited to its chemical and physical

properties, and its olfactory characteristics.
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Property Value

Chemical Name (Z)-3,4,5,6,6-pentamethylhept-3-en-2-one

CAS Number 81786-73-4

Molecular Formula C12H22O

Molecular Weight 182.3 g/mol

Odor Profile Woody, floral, with amber and violet nuances

Primary Use
Fragrance ingredient in perfumes, cosmetics,

soaps, etc.

No Evidence of Therapeutic Application
Crucially, there is no scientific literature to support any therapeutic use for Koavone. Searches

for its pharmacological activity, mechanism of action, or involvement in any biological signaling

pathways have been uniformly negative. The term "Koavone" does not appear in databases of

clinical trials or peer-reviewed medical journals in the context of drug development.

It is possible that the query for "Koavone" was a misnomer for "kavalactones," a class of

psychoactive compounds found in the kava plant (Piper methysticum). Kavalactones are

known to have anxiolytic and sedative properties and have been the subject of

pharmacological research. However, Koavone is a distinct synthetic chemical and is not a

kavalactone.

Conclusion for the Research Community
For researchers, scientists, and drug development professionals, it is important to note that

"Koavone" does not represent a viable candidate for therapeutic investigation based on

publicly available information. There is no experimental data to validate, compare, or guide

further research in a pharmaceutical context.

The following diagram illustrates the current understanding of Koavone's domain of

application, highlighting the absence of a therapeutic research pathway.
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In summary, the request for a statistical validation and comparison guide for Koavone's

experimental data in a therapeutic context cannot be fulfilled as no such data exists. The

compound's identity is firmly established within the realm of fragrance chemistry, and it should

not be mistaken for a substance with pharmacological properties.

To cite this document: BenchChem. [Statistical Validation of Koavone: A Case of Mistaken
Identity in Therapeutic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176428#statistical-validation-of-koavone-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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